(2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid

• Molecular Formula: C48H78O17
• Molecular Weight: 927.1 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid
• InChI: InChI=1S/C48H78O17/c1-21-29(51)31(53)35(57)40(60-21)64-37-32(54)30(52)24(20-49)61-41(37)65-38-34(56)33(55)36(39(58)59)63-42(38)62-28-13-14-46(7)25(44(28,4)5)12-15-48(9)26(46)11-10-22-23-18-43(2,3)19-27(50)45(23,6)16-17-47(22,48)8/h10,21,23-38,40-42,49-57H,11-20H2,1-9H3,(H,58,59)/t21-,23-,24+,25-,26+,27+,28-,29-,30-,31+,32-,33-,34-,35+,36-,37+,38+,40-,41-,42+,45+,46-,47+,48+/m0/s1
• InChI Key: ISTWCKNDZOSMPU-UUOPLRLOSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2O[C@@H]3[C@H]([C@@H]([C@H](O[C@H]3O[C@H]4CC[C@]5([C@H](C4(C)C)CC[C@@]6([C@@H]5CC=C7[C@]6(CC[C@@]8([C@H]7CC(C[C@H]8O)(C)C)C)C)C)C)C(=O)O)O)O)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C)C(=O)O)O)O)CO)O)O)O)O)O
• synonyms: kaikasaponin III

Description

(2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid is a natural product found in Canavalia gladiata, Crotalaria albida, and other organisms with data available.

Scientific Research Applications

Solubility Studies in Ethanol-Water Solutions

One aspect of research involving complex organic compounds, such as the one you're interested in, includes the study of their solubilities in various solvents. For example, studies have been conducted to understand the solubility behavior of similar compounds in ethanol-water solutions. These studies provide insights into the physical and chemical properties of these compounds, which are crucial for their potential applications in various fields, such as pharmaceuticals or materials science (Zhang et al., 2012).

Synthesis and Stereochemistry

Another significant area of research involves the synthesis and understanding of the stereochemistry of complex organic molecules. This includes the development of methods for the asymmetric synthesis of polyketide spiroketals, which are structurally similar to the compound . Such research is pivotal in the field of organic chemistry and drug development, as it allows for the creation of specific molecules with desired properties and activities (Meilert et al., 2004).

Application in Bioorganic Frameworks

The complex organic compounds are also studied for their application in bioorganic frameworks. Research in this area involves exploring how these compounds interact with various metals and their potential uses in molecular modeling and spectroscopic analysis. Such frameworks can be crucial for understanding biological processes and designing new materials (Kumar & Mishra, 2007).

Antioxidant Properties

There's also a focus on the antioxidant properties of similar compounds. Studies in this area explore how these compounds can scavenge free radicals, potentially offering therapeutic benefits against oxidative stress-related diseases. This research is particularly relevant in the context of developing new pharmaceuticals or dietary supplements (Manfredini et al., 2000).